N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide

• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide
• InChI: InChI=1S/C21H32N2O3S/c24-21(15-10-18-8-4-3-5-9-18)22-19-11-13-20(14-12-19)27(25,26)23-16-6-1-2-7-17-23/h11-14,18H,1-10,15-17H2,(H,22,24)
• InChI Key: GXVORLSDTRPBNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC3CCCCC3
• Molecular Formula: C21H32N2O3S
• Molecular Weight: 392.6 g/mol

Description

N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide is a synthetic organic compound characterized by its unique structure, which includes an azepane ring, a sulfonyl group, and a cyclohexylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Azepane Ring: The azepane ring can be synthesized through a cyclization reaction involving a suitable diamine and a dihalide under basic conditions.

Sulfonylation: The azepane ring is then sulfonylated using a sulfonyl chloride in the presence of a base such as triethylamine.

Coupling with Phenyl Group: The sulfonylated azepane is coupled with a phenyl group through a nucleophilic aromatic substitution reaction.

Attachment of Cyclohexylpropanamide Moiety: The final step involves the attachment of the cyclohexylpropanamide moiety through an amide bond formation reaction, typically using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamide derivatives.

Scientific Research Applications

N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity. Additionally, the compound’s structure allows it to interact with cell membranes, potentially affecting cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide
• N-[4-(azepan-1-ylsulfonyl)phenyl]-2-chloroacetamide
• N-[4-(azepan-1-ylsulfonyl)phenyl]-2-(2,5-dimethylphenoxy)acetamide

Uniqueness

N-[4-(azepan-1-ylsulfonyl)phenyl]-3-cyclohexylpropanamide is unique due to its cyclohexylpropanamide moiety, which imparts distinct physicochemical properties and biological activities compared to similar compounds. This uniqueness makes it a valuable compound for specific applications in medicinal chemistry and materials science.